Cas no 62853-92-3 (Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-)
62853-92-3 structure
Product Name:Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-
CAS No:62853-92-3
MF:C10H16O2
MW:168.232843399048
CID:429862
Update Time:2024-01-29
Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-
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- Inchi: 1S/C10H16O2/c1-9(2)7-3-4-10(5-7,6-11)8(9)12/h7,11H,3-6H2,1-2H3
- InChI Key: DXBZHTQWANLTPY-UHFFFAOYSA-N
- SMILES: C12(CO)CC(CC1)C(C)(C)C2=O
Computed Properties
- Exact Mass: 168.11508
Experimental Properties
- Density: 1.096±0.06 g/cm3(Predicted)
- Boiling Point: 258.8±13.0 °C(Predicted)
- PSA: 37.3
- pka: 14.07±0.10(Predicted)
Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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